2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile

• IUPAC Name: 2-(3,4-dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile
• InChI: InChI=1S/C11H11FN2O2/c12-8-1-2-9(7(3-8)4-13)14-5-10(15)11(16)6-14/h1-3,10-11,15-16H,5-6H2
• InChI Key: OEUJCJSKYCGXAI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C2=C(C=C(C=C2)F)C#N)O)O
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol

Description

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile, also known as DFBN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFBN is a fluorinated benzene derivative that contains a pyrrolidine ring with two hydroxyl groups attached to it. This compound has been synthesized using several methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile's mechanism of action is not well understood. However, it has been suggested that this compound may act as an inhibitor of enzymes involved in the biosynthesis of glycosaminoglycans. 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile may also interact with lysosomes in living cells, leading to its fluorescence.
Biochemical and Physiological Effects:
2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has been shown to have several biochemical and physiological effects. For instance, it has been reported to inhibit the activity of enzymes involved in the biosynthesis of glycosaminoglycans. 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has also been shown to induce apoptosis in cancer cells. Additionally, 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has been found to be non-toxic to living cells at low concentrations.

Advantages and Limitations for Lab Experiments

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has several advantages for lab experiments. For instance, it is a fluorescent probe that can be used for imaging lysosomes in living cells. 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile is also a potent inhibitor of enzymes involved in the biosynthesis of glycosaminoglycans. However, 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has several potential future directions in scientific research. For instance, it can be used as a tool for studying the activity of enzymes involved in the biosynthesis of glycosaminoglycans. 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile can also be utilized in the synthesis of novel compounds for the treatment of cancer. Additionally, future research can focus on improving the solubility and reducing the toxicity of 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile.

Synthesis Methods

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile can be synthesized using different methods, including the reaction of 5-fluoro-2-nitrobenzonitrile with diethyl oxalate in the presence of sodium methoxide, followed by reduction with sodium borohydride. Another method involves the reaction of 5-fluoro-2-nitrobenzonitrile with 1,2,3,4-tetrahydroisoquinoline-3,4-diol in the presence of sodium hydride. The resulting product is then reduced using sodium borohydride to obtain 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile.

Scientific Research Applications

2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has been used in several scientific research studies due to its potential applications in various fields. For instance, it has been utilized as a fluorescent probe for imaging the lysosomes in living cells. 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has also been employed as a tool for studying the activity of enzymes involved in the biosynthesis of glycosaminoglycans. Additionally, 2-(3,4-Dihydroxypyrrolidin-1-yl)-5-fluorobenzonitrile has been used in the synthesis of novel compounds for the treatment of cancer.